Cas no 1260841-00-6 (1-(4-Amino-3-trifluoromethoxy-phenyl)-ethanone)

1-(4-Amino-3-trifluoromethoxy-phenyl)-ethanone structure
1260841-00-6 structure
Product Name:1-(4-Amino-3-trifluoromethoxy-phenyl)-ethanone
CAS No:1260841-00-6
MF:C9H8F3NO2
MW:219.160532951355
CID:3158110
PubChem ID:53402831
Update Time:2025-04-21

1-(4-Amino-3-trifluoromethoxy-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Amino-3-trifluoromethoxy-phenyl)-ethanone
    • 1-(4-Amino-3-(trifluoromethoxy)phenyl)ethan-1-one
    • 1260841-00-6
    • 1-[4-amino-3-(trifluoromethoxy)phenyl]ethanone
    • LFLFOZSBJBJOHR-UHFFFAOYSA-N
    • MDL: MFCD11848253
    • Inchi: 1S/C9H8F3NO2/c1-5(14)6-2-3-7(13)8(4-6)15-9(10,11)12/h2-4H,13H2,1H3
    • InChI Key: LFLFOZSBJBJOHR-UHFFFAOYSA-N
    • SMILES: FC(OC1C=C(C(C)=O)C=CC=1N)(F)F

Computed Properties

  • Exact Mass: 219.05071298Da
  • Monoisotopic Mass: 219.05071298Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.3Ų
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